![molecular formula C20H21ClN2O2S B2788803 N-(4-chlorophenyl)-N-(2-(methylthio)benzoyl)piperidine-1-carboxamide CAS No. 899992-75-7](/img/structure/B2788803.png)
N-(4-chlorophenyl)-N-(2-(methylthio)benzoyl)piperidine-1-carboxamide
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Overview
Description
N-(4-chlorophenyl)-N-(2-(methylthio)benzoyl)piperidine-1-carboxamide, also known as ML197, is a small molecule that has been studied for its potential therapeutic applications. This compound has been shown to have a unique mechanism of action that makes it a promising candidate for further research.
Mechanism of Action
N-(4-chlorophenyl)-N-(2-(methylthio)benzoyl)piperidine-1-carboxamide has a unique mechanism of action that involves the modulation of ion channels. Specifically, this compound has been shown to inhibit the activity of the voltage-gated sodium channel Nav1.7, which is involved in the transmission of pain signals. By inhibiting Nav1.7, this compound has the potential to be developed as a novel analgesic agent.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In addition to its inhibition of Nav1.7, this compound has been shown to modulate the activity of other ion channels, including the voltage-gated potassium channel Kv1.3. These effects could have implications for the treatment of various diseases, including neurological disorders and autoimmune diseases.
Advantages and Limitations for Lab Experiments
N-(4-chlorophenyl)-N-(2-(methylthio)benzoyl)piperidine-1-carboxamide has several advantages as a tool compound for laboratory experiments. It is a small molecule that can be easily synthesized and modified, making it a versatile tool for studying ion channels. However, this compound also has limitations, including its specificity for certain ion channels and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-(4-chlorophenyl)-N-(2-(methylthio)benzoyl)piperidine-1-carboxamide. One area of focus could be the development of this compound as a novel analgesic agent for the treatment of chronic pain. Another area of focus could be the development of this compound as an anticancer agent for the treatment of certain types of cancer. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its potential applications in other scientific fields.
Synthesis Methods
The synthesis of N-(4-chlorophenyl)-N-(2-(methylthio)benzoyl)piperidine-1-carboxamide involves several steps, including the reaction of 4-chlorobenzoyl chloride with 2-(methylthio)benzoic acid to form 4-chloro-2-(methylthio)benzoyl chloride. This intermediate is then reacted with piperidine-1-carboxamide to form this compound. The synthesis of this compound has been optimized to ensure high yields and purity.
Scientific Research Applications
N-(4-chlorophenyl)-N-(2-(methylthio)benzoyl)piperidine-1-carboxamide has been studied for its potential applications in various scientific fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of certain ion channels, which could have implications for the treatment of neurological disorders. In cancer research, this compound has been shown to inhibit the growth of certain cancer cell lines, making it a potential candidate for further development as an anticancer agent. In drug discovery, this compound has been used as a tool compound to study the structure and function of ion channels.
properties
IUPAC Name |
N-(4-chlorophenyl)-N-(2-methylsulfanylbenzoyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21ClN2O2S/c1-26-18-8-4-3-7-17(18)19(24)23(16-11-9-15(21)10-12-16)20(25)22-13-5-2-6-14-22/h3-4,7-12H,2,5-6,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCMENYRSAQXAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)N(C2=CC=C(C=C2)Cl)C(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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